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Cat. No.: B1175085
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Disperse Red 56: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 56, identified by the CAS Registry Number 12637-13-7, is a monoazo disperse
dye.[1] Belonging to a class of synthetic organic colorants with low water solubility, it is primarily
utilized in the dyeing of hydrophobic textile fibers such as polyester, acetate, and acrylics.[1] Its
chemical structure, characterized by an azo linkage (-N=N-) between aromatic moieties, is
responsible for its chromophoric properties. This guide provides an in-depth overview of the
chemical structure, physicochemical properties, synthesis, and toxicological aspects of
Disperse Red 56, with a focus on data and methodologies relevant to a scientific audience.

Chemical Structure and Properties

The chemical identity and fundamental properties of Disperse Red 56 are summarized below.
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Table 1: Chemical Identification of Disperse Red 56

Identifier Value

] 3-((4-((2-chloro-4-nitrophenyl)diazenyl)phenyl)
Chemical Name
(2-hydroxyethyl)amino)propanenitrile

C.l. Name Disperse Red 56
CAS Number 12637-13-7[1]

Molecular Formula C17H16CINsO3[1]
Molecular Weight 373.79 g/mol [1]
Chemical Class Monoazo Dye[1]

Table 2: Physicochemical Properties of Disperse Red 56 and Related Azo Dyes

Disperse Red 1 (for

Property Disperse Red 56 .
comparison)
Melting Point Data not available 160 °C[2]
Boiling Point Data not available Data not available
Solubility
Insoluble in water, but soluble
in Water Insoluble in ethanol, acetone, and
benzene.[2]
) ) ) Soluble in ethanol, acetone,
in Organic Solvents Data not available
and benzene.[2]
UV-Vis Amax Data not available 502 nm

Synthesis of Disperse Red 56: An Experimental
Protocol
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The synthesis of Disperse Red 56 is achieved through a two-step process involving
diazotization of an aromatic amine followed by an azo coupling reaction with a coupling
component.[1]

Step 1: Diazotization of 2-Chloro-4-nitrobenzenamine
Methodology:

e A solution of 2-chloro-4-nitrobenzenamine is prepared in an aqueous acidic medium,
typically hydrochloric acid or sulfuric acid, and cooled to 0-5 °C in an ice bath.

» A pre-cooled aqueous solution of sodium nitrite is added dropwise to the amine solution
while maintaining the low temperature and ensuring continuous stirring.

e The reaction progress is monitored for the formation of the diazonium salt. The resulting
diazonium salt solution is kept cold and used immediately in the subsequent coupling
reaction.

Step 2: Azo Coupling with 3-((2-Hydroxyethyl)
(phenyl)amino)propanenitrile

Methodology:

e The coupling component, 3-((2-hydroxyethyl)(phenyl)amino)propanenitrile, is dissolved in a

suitable solvent, which may be an aqueous alkaline or acidic solution depending on the
specific protocol.

e The cold diazonium salt solution from Step 1 is slowly added to the solution of the coupling
component. The reaction temperature is maintained at 0-5 °C with constant agitation.

e The azo coupling reaction results in the formation of the colored product, Disperse Red 56,
which precipitates out of the solution.

e The crude dye is isolated by filtration, washed with cold water to remove any unreacted
starting materials and by-products, and then dried.

» Further purification can be achieved by recrystallization from an appropriate organic solvent.
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Analytical Characterization

The identity and purity of synthesized Disperse Red 56 can be confirmed using various

analytical techniques.

Table 3: Analytical Methods for the Characterization of Azo Dyes

Technique

Purpose

High-Performance Liquid Chromatography
(HPLC)

To determine the purity of the dye and quantify
any impurities. A reverse-phase column with a
suitable mobile phase gradient (e.g.,

acetonitrile-water) is typically employed.

UV-Visible Spectroscopy

To determine the maximum absorption
wavelength (Amax) and confirm the

chromophoric system.

Fourier-Transform Infrared (FTIR) Spectroscopy

To identify the characteristic functional groups
present in the molecule, such as N-H, O-H,
C=N, C-CI, N=N, and NO:2 stretching and

bending vibrations.

Nuclear Magnetic Resonance (NMR)

Spectroscopy (*H and 13C)

To elucidate the detailed molecular structure by
analyzing the chemical shifts and coupling

constants of the protons and carbon atoms.

Mass Spectrometry (MS)

To confirm the molecular weight of the
compound and to study its fragmentation pattern

for structural verification.

Toxicological Profile and Safety Considerations

Azo dyes, as a class, present several toxicological concerns primarily related to their metabolic

cleavage.

Metabolic Activation and Genotoxicity
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The primary mechanism of toxicity for many azo dyes involves the reductive cleavage of the
azo bond, which can occur through the action of azoreductase enzymes present in the liver
and gut microbiota. This metabolic process can release potentially carcinogenic aromatic
amines.

CYP450 Ei Metabolic Activation Reactive Intermediates Cellular Damage &

Aromatic Amines DNA Adducts

(e.g., Disperse Red 56) (e.g., N-hydroxylation) (e.g., Nitrenium lons) Potential Carcinogenesis

Click to download full resolution via product page

Metabolic activation pathway of azo dyes leading to potential genotoxicity.

Precursor Toxicity

The synthesis of Disperse Red 56 involves the use of 2-chloro-4-nitroaniline. This precursor is
known to be toxic.

Handling and Safety Precautions

Due to the potential hazards associated with azo dyes and their precursors, stringent safety
measures should be implemented in a laboratory setting.

Table 4. Recommended Safety Precautions

Precaution Details

_ ] Wear a lab coat, safety goggles, and chemical-
Personal Protective Equipment (PPE) ]
resistant gloves.

Work in a well-ventilated fume hood to avoid

Ventilation ) ]
inhalation of dust or vapors.
_ Avoid direct contact with the skin and eyes.
Handling )
Prevent the generation of dust.
Store in a cool, dry, and well-ventilated area
Storage ) ) ]
away from incompatible materials.
) Dispose of waste in accordance with local,
Disposal

state, and federal regulations.
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Experimental Workflows

The following diagram illustrates a typical workflow for the synthesis and analysis of Disperse
Red 56.
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A generalized workflow for the synthesis and analysis of Disperse Red 56.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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